Cas no 22763-65-1 (1-(2-Piperidin-1-ylethyl)piperazine)

• Product Name: 1-(2-Piperidin-1-ylethyl)piperazine
• CAS No: 22763-65-1
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• MDL: MFCD01075189
• CID: 252164
• PubChem ID: 2737212
• Update Time: 2025-05-24

1-(2-Piperidin-1-ylethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[2-(1-piperidinyl)ethyl]-
• 1-(2-piperidin-1-ylethyl)piperazine
• 1-(2-Piperidin-1-yl-ethyl)-piperazine
• (2-piperidylethyl)piperazine
• 1-(2-(piperidin-1-yl)ethyl)piperazine
• 1-(2-[1-piperidino]ethyl)piperazine
• 1-(2-piperidinoethyl)piperazine
• 1-[2-(1-piperidinyl)ethyl]piperazine
• 1-[2-(piperidin-1-yl)ethyl]piperazine
• 1-[2-Piperidin-1-yl-ethyl]piperazine
• 4-[2-(piperidin-1-yl)ethyl]piperazine
• AC1MC6Y8
• N-(2-piperidinoethyl)piperazine
• SureCN1914465
• DTXSID30371917
• 1-[2-(1-piperidyl)ethyl]piperazine
• SCHEMBL1914465
• BB 0217761
• A816342
• 22763-65-1
• CS-0116573
• MFCD01075189
• XAA76365
• 1-(2-piperidinoethyl)piperazine, AldrichCPR
• FT-0678698
• NWWINQCALMSSFD-UHFFFAOYSA-N
• 1-[2-(Piperazin-1-yl)ethyl]piperidine
• VS-09127
• 1-[2-(piperidin-1-yl)-ethyl]-piperazine
• AKOS000303275
• 1-[2-Piperadin-1-yl-ethyl]piperazine
• A10358
• STL319486
• BBL029148
• 1-(2-Piperidin-1-ylethyl)piperazine

• MDL： MFCD01075189
• Inchi： 1S/C11H23N3/c1-2-6-13(7-3-1)10-11-14-8-4-12-5-9-14/h12H,1-11H2
• InChI Key： NWWINQCALMSSFD-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CCN1CCNCC1

Computed Properties

• Exact Mass: 197.18900
• Monoisotopic Mass: 197.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 0.5

Experimental Properties

• Density: 0.964
• Boiling Point: 90-92°C 1mm
• Flash Point: 131.6°C
• Refractive Index: 1.491
• PSA: 18.51000
• LogP: 0.58210

1-(2-Piperidin-1-ylethyl)piperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-41-37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(2-Piperidin-1-ylethyl)piperazine

1-(2-Piperidin-1-ylethyl)piperazine: A Comprehensive Overview

1-(2-Piperidin-1-ylethyl)piperazine, also known by its CAS registry number CAS No 22763-65-1, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure featuring a piperazine ring and a piperidine substituent, has garnered attention due to its potential in drug development and material science. Recent advancements in synthetic methodologies and its bioactivity studies have further underscored its importance in contemporary research.

The molecular structure of 1-(2-Piperidin-1-ylethyl)piperazine is defined by a six-membered piperazine ring, which is a fully saturated diazine, and a side chain that includes a piperidine group. This combination of nitrogen-containing rings imparts the compound with unique electronic properties, making it an attractive candidate for various chemical reactions. The compound's ability to form hydrogen bonds and its flexibility due to the presence of multiple nitrogen atoms contribute to its potential as a building block in medicinal chemistry.

Recent studies have explored the synthesis of CAS No 22763-65-1 through various routes, including nucleophilic substitution and ring-closing reactions. Researchers have optimized these methods to enhance yield and purity, making the compound more accessible for large-scale production. The use of environmentally friendly catalysts and solvents has also been reported, aligning with the growing emphasis on green chemistry practices.

In terms of pharmacological applications, 1-(2-Piperidin-1-ylethyl)piperazine has shown promising bioactivity in several assays. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate ion channels has been investigated, highlighting its potential as a lead compound for drug development.

The compound's role in material science is another area of active research. Its nitrogen-rich structure makes it suitable for applications in polymer synthesis and as a precursor for advanced materials. Recent findings indicate that derivatives of CAS No 22763-65-1 can be used to create high-performance polymers with enhanced mechanical properties, opening new avenues for industrial applications.

From an environmental standpoint, researchers have examined the biodegradability and toxicity profiles of 1-(2-Piperidin-1-ylethyl)piperazine. These studies are crucial for assessing its safety in both therapeutic and industrial contexts. Preliminary results suggest that the compound exhibits low toxicity under standard test conditions, which is encouraging for its prospective use in pharmaceutical formulations.

In conclusion, CAS No 22763-65-1, or 1-(2-Piperidin-1-ylethyl)piperazine, stands as a multifaceted compound with diverse applications across multiple disciplines. Its structural features, coupled with recent advancements in synthesis and bioactivity studies, position it as a valuable asset in modern chemical research. As ongoing investigations continue to unravel its potential, this compound is poised to make significant contributions to both academic and industrial sectors.